Cas no 2224505-67-1 (N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide)

• Product Name: N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide
• CAS No: 2224505-67-1
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5411033
• PubChem ID: 136551539
• Update Time: 2025-10-25

N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3488583492
• AKOS033934890
• N-[1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide
• 2224505-67-1
• N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide
• EN300-7530861

• Inchi： 1S/C11H16N4O/c1-3-11(16)13-9-4-5-15(7-9)10-6-12-14(2)8-10/h3,6,8-9H,1,4-5,7H2,2H3,(H,13,16)
• InChI Key： WCONYLBJNKDVMJ-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1CN(C2C=NN(C)C=2)CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.2Ų

Additional information on N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide

Comprehensive Analysis of N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide (CAS No. 2224505-67-1): Properties, Applications, and Research Insights

The compound N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide (CAS No. 2224505-67-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This molecule, characterized by a pyrrolidine core linked to a 1-methylpyrazole moiety and an acrylamide functional group, presents a versatile scaffold for drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide", "CAS 2224505-67-1 applications", and "biological activity of acrylamide derivatives", reflecting the growing interest in this compound.

From a structural perspective, N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide combines the rigidity of the pyrrolidine ring with the hydrogen-bonding capability of the acrylamide group, making it an attractive candidate for molecular design. The presence of the 1-methylpyrazole unit further enhances its potential as a kinase inhibitor or a modulator of protein-protein interactions. Recent studies have explored its role in targeting specific enzymes, with queries like "kinase inhibition by pyrrolidine derivatives" and "pyrazole-containing drug candidates" trending in scientific databases.

The synthetic routes to CAS No. 2224505-67-1 often involve multi-step organic transformations, including amide coupling reactions and heterocyclic ring formations. Optimizing these processes is a key focus area, as evidenced by search terms such as "efficient synthesis of N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide" and "scale-up production of pyrrolidine acrylamides". Green chemistry approaches, including catalytic methods and solvent-free conditions, are increasingly being applied to improve the sustainability of its production.

In the context of drug discovery, N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide has shown promise in preliminary screenings for various therapeutic areas. Its acrylamide group can participate in Michael addition reactions with biological thiols, a property that has led to investigations into its potential as a covalent binder. This aligns with popular searches like "covalent inhibitors in drug design" and "pyrazole-pyrrolidine hybrids as pharmaceuticals". However, thorough ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are necessary to evaluate its drug-like properties fully.

Beyond pharmaceuticals, CAS 2224505-67-1 has potential applications in material science. The conjugated system formed by the acrylamide and pyrazole moieties may contribute to interesting electronic properties, making it relevant for searches such as "organic electronic materials with heterocycles" and "pyrrolidine derivatives in polymer chemistry". Researchers are exploring its incorporation into smart materials and functional coatings, where its structural features could impart desired characteristics like tunable hydrophobicity or photo-responsiveness.

Quality control and analytical characterization of N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide are critical for its reliable use in research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed, as indicated by frequent queries for "analytical methods for CAS 2224505-67-1" and "purity standards for pyrrolidine derivatives". Establishing robust analytical protocols ensures batch-to-batch consistency and facilitates structure-activity relationship studies.

The future research directions for CAS No. 2224505-67-1 are likely to focus on expanding its utility across multiple disciplines. With the increasing integration of artificial intelligence in chemical research, we anticipate growing interest in "computational modeling of N-[1-(1-Methylpyrazol-4-yl)pyrrolidin-3-yl]prop-2-enamide" and "machine learning for pyrrolidine derivative optimization". Additionally, the compound's potential in addressing current challenges in targeted therapy and sustainable chemistry makes it a compelling subject for ongoing investigation.